Cas no 2229282-88-4 (tert-butyl N-methyl-N-2-(5-methyl-1,2-oxazol-3-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-(5-methyl-1,2-oxazol-3-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229282-88-4
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 6219712
• PubChem ID: 165669525
• Update Time: 2025-05-19

tert-butyl N-methyl-N-2-(5-methyl-1,2-oxazol-3-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-(5-methyl-1,2-oxazol-3-yl)-1-oxopropan-2-ylcarbamate
• EN300-1872346
• tert-butyl N-methyl-N-[2-(5-methyl-1,2-oxazol-3-yl)-1-oxopropan-2-yl]carbamate
• 2229282-88-4

• Inchi： 1S/C13H20N2O4/c1-9-7-10(14-19-9)13(5,8-16)15(6)11(17)18-12(2,3)4/h7-8H,1-6H3
• InChI Key： GWMSOYKEMACZAB-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=C(C)ON=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.6Ų

Additional information on tert-butyl N-methyl-N-2-(5-methyl-1,2-oxazol-3-yl)-1-oxopropan-2-ylcarbamate

tert-butyl N-methyl-N-(2-(5-methyl-1,2-oxazol-3-yl)-1-oxopropan-2-yl)carbamate

The compound tert-butyl N-methyl-N-(2-(5-methyl-1,2-oxazol-3-yl)-1-oxopropan-2-yl)carbamate, also known by its CAS number NO 884, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, a methyl group, and a 1,2 oxazole ring. The presence of these functional groups imparts distinctive chemical properties, making it an interesting subject for both academic research and industrial applications.

The synthesis of this compound involves a multi-step process that typically includes the formation of the oxazole ring followed by the introduction of the tert-butyl and methyl groups. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of catalytic systems to enhance reaction yields while minimizing waste generation.

The structural complexity of this compound has led to its exploration in various areas of research. One notable application is in the field of materials science, where it has been used as a precursor for the synthesis of advanced polymers and composites. The oxazole ring, in particular, has been shown to contribute to the thermal stability and mechanical properties of these materials. Additionally, studies have demonstrated that this compound can serve as a building block for the development of novel pharmaceutical agents.

In terms of biological activity, recent studies have highlighted the potential of this compound as an inhibitor of certain enzymes involved in metabolic pathways. This has sparked interest in its potential application as a drug candidate for treating metabolic disorders. Furthermore, its ability to interact with specific receptors makes it a valuable tool in pharmacological research.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have shown that under certain conditions, it undergoes rapid degradation, reducing its persistence in the environment. This property is particularly important for industrial applications where environmental sustainability is a key consideration.

In conclusion, tert-butyl N-methyl-N-(2-(5-methyl-1,2 oxazol 3 yl) 1 oxopropan 2 yl) carbamate is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As advancements in synthetic methods and material science continue to evolve, this compound is expected to play an increasingly important role in both academic and industrial settings.